Cas no 936009-02-8 (6-(Trifluoromethyl)imidazo[1,2-a]pyridine)

6-(Trifluoromethyl)imidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core with a trifluoromethyl substituent at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the imidazo[1,2-a]pyridine scaffold offers versatile reactivity for further functionalization. Its applications include serving as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s well-defined synthetic route and high purity make it suitable for rigorous research and industrial-scale applications.
6-(Trifluoromethyl)imidazo[1,2-a]pyridine structure
936009-02-8 structure
Product Name:6-(Trifluoromethyl)imidazo[1,2-a]pyridine
CAS No:936009-02-8
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD09994631
CID:877744
PubChem ID:40148011
Update Time:2025-05-27

6-(Trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Trifluoromethyl-imidazo[1,2-a]pyridine
    • 6-(Trifluoromethyl)imidazo[1,2-a]pyridine
    • AD-0719
    • NQIVIKBUQJRSQP-UHFFFAOYSA-N
    • SBB090360
    • FCH879512
    • 3642AF
    • PB17727
    • 6-Trifluoromethylimidazo[1,2-a]pyridine
    • TZ001009
    • PC200102
    • AK165253
    • SY039840
    • AB0095515
    • 6-(Trifluoromethyl);imidazo[1,2-a]pyridine
    • Imidazo[
    • 6-(Trifluoromethyl)imidazo[1,2-a]pyridine (ACI)
    • AKOS005071543
    • AC-29937
    • 936009-02-8
    • MFCD09994631
    • CS-0035860
    • J-518127
    • DB-079619
    • SCHEMBL3034110
    • DTXSID40653892
    • MDL： MFCD09994631
    • Inchi： 1S/C8H5F3N2/c9-8(10,11)6-1-2-7-12-3-4-13(7)5-6/h1-5H
    • InChI Key： NQIVIKBUQJRSQP-UHFFFAOYSA-N
    • SMILES： FC(C1=CN2C(=NC=C2)C=C1)(F)F

Computed Properties

  • Exact Mass: 186.04000
  • Monoisotopic Mass: 186.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.3
  • XLogP3: 2.6

Experimental Properties

  • Melting Point: 98-99°
  • PSA: 17.30000
  • LogP: 2.35310

6-(Trifluoromethyl)imidazo[1,2-a]pyridine Security Information

  • HazardClass：IRRITANT

6-(Trifluoromethyl)imidazo[1,2-a]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(Trifluoromethyl)imidazo[1,2-a]pyridine Pricemore >>

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6-(Trifluoromethyl)imidazo[1,2-a]pyridine Production Method

Production Method 1

74784-70-6 74784-70-6
936009-02-8 936009-02-8
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Water ;  8 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 9, rt
Reference
Preparation of benzimidazole aza analogs as selective inhibitors of Haspin kinase
, Russian Federation, , ,

Production Method 2

74784-70-6 74784-70-6
936009-02-8 936009-02-8
Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  rt; 18 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8
Reference
Preparation of substituted imidazo[1,2-a]pyridines as ALK-5 and/or ALK-4 receptor modulators
, World Intellectual Property Organization, , ,

Production Method 3

74784-70-6 74784-70-6
2032-35-1 2032-35-1
936009-02-8 936009-02-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  30 min, rt; 2 h, reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
1.3 6 h, rt
Reference
Method for preparing 3-iodo-6-trifluoromethyl imidazo[1,2-a]pyridine
, China, , ,

Production Method 4

74784-70-6 74784-70-6
936009-02-8 936009-02-8
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ,  Water ;  4 h, 80 °C
Reference
Preparation of multi-cyclic imidazopyridine compounds and related heterocycles as IRAK and FLT3 inhibitors useful alone or in pharmaceutical compositions in treatment of cancer and other diseases
, World Intellectual Property Organization, , ,

Production Method 5

74784-70-6 74784-70-6
936009-02-8 936009-02-8
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ,  Water ;  rt; 2 h, 80 °C
Reference
Pd-Catalyzed Tandem Cyclization via C-H Arylation and Acylation for the Construction of Polycyclic Scaffolds
Mu, Bing; Li, Jingya; Zou, Dapeng; Wu, Yusheng; Chang, Junbiao; et al, Organic Letters, 2016, 18(20), 5260-5263

6-(Trifluoromethyl)imidazo[1,2-a]pyridine Raw materials

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